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Compound of Interest

Compound Name: S§S51020

cat. No.: B1193624

An In-depth Technical Guide to the Solubility and Stability of SS1020 (Sucrose)

This technical guide provides comprehensive data and experimental insights into the solubility
and stability of $S§1020, a product identifier for high-purity sucrose. The information is intended
for researchers, scientists, and professionals in drug development and formulation who utilize
sucrose as an excipient or key component in their work.

Chemical Identity

S$S51020 is chemically identified as sucrose, a disaccharide composed of glucose and fructose
units linked by a glycosidic bond.

e IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-Dihydroxy-2,5-
bis(hydroxymethyl)oxolan-2-ylloxy-6-(hydroxymethyl)oxane-3,4,5-triol

e Chemical Formula: C12H22011
e Molar Mass: 342.30 g/mol
e Appearance: Hard, white crystalline solid.[1][2]

Solubility Data

Sucrose exhibits high solubility in water, a characteristic attributed to its polar nature and the
presence of numerous hydroxyl groups that readily form hydrogen bonds with water molecules.
[3][4] Its solubility is significantly influenced by temperature and the solvent system.
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Solubility in Aqueous Systems

The solubility of sucrose in water increases dramatically with a rise in temperature.[3][4][5]

Table 1: Solubility of SS1020 (Sucrose) in Water at Various Temperatures

Solubility ( g/100 mL

Temperature (°C) Solubility ( g/100 g water)
water)

20 ~204 ~200-203.9

25 210 Not specified

40 Not specified ~238.1

80 Not specified 280

100 >487 Not specified

Data compiled from sources[1][3][4][5][6]-

Solubility in Organic and Mixed Solvents

Sucrose is sparingly soluble in most organic solvents. Its solubility is significantly lower in
alcohols compared to water.[7]

Table 2: Solubility of 51020 (Sucrose) in Various Solvents

Solvent Temperature (°C) Solubility
Ethanol Room Temperature 1gin170 mL
Ethanol Not specified 0.6 g/100 mL
Methanol Not specified 1 g/100 mL
tert-Pentanol 60 0.42 g/L
Diacetone alcohol 60 0.4 g/L

Data compiled from sources[1][7][8].
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The presence of co-solvents can significantly alter sucrose solubility. For instance, adding a
small amount of water to tert-pentanol can substantially increase sucrose solubility.[9]
Conversely, the presence of other solutes like octanoic acid in tert-pentanol can decrease its
solubility.[9]

Stability Profile

The stability of SS1020 is primarily dictated by the integrity of its glycosidic bond, which is
susceptible to cleavage through hydrolysis. This degradation is influenced by several factors,
including pH, temperature, and the presence of enzymes or impurities.

Hydrolysis: The Primary Degradation Pathway

The main degradation pathway for sucrose is hydrolysis, which breaks the glycosidic bond to
yield its constituent monosaccharides: glucose and fructose.[10][11] This process is also known
as inversion.

Hydrolysis
SS1020 (Sucrose) (H20, Acid/Enzyme) >
C12H22011

Glucose (CsH1206) + Fructose (CsH1206)

Click to download full resolution via product page

Caption: Hydrolysis of $S1020 (Sucrose) into Glucose and Fructose.

Factors Affecting Stability

e pH: Sucrose is most stable in slightly alkaline to neutral conditions, with maximum stability
reported around pH 8.2.[12] It is significantly more labile in acidic conditions, where the rate
of hydrolysis is much faster than in alkaline solutions.[11] Acid-catalyzed hydrolysis involves
the protonation of the glycosidic oxygen, leading to bond cleavage.[11]

o Temperature: Higher temperatures accelerate the rate of hydrolysis.[13] In subcritical water-
ethanol mixtures (160-190°C), sucrose hydrolysis is rapid.[13]

e Impurities: The presence of nanoparticle impurities (NPIs) in pharmaceutical-grade sucrose
has been shown to negatively impact the stability of protein formulations, potentially inducing
aggregation and fragmentation.[14]
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o Water Activity: For solid-state stability, water activity is a critical parameter. Crystalline
sucrose is surrounded by a thin film of syrup, and changes in water activity can lead to
dissolution and recrystallization, affecting the physical stability and caking of the powder.[15]

Degradation Kinetics

The acid-catalyzed hydrolysis of sucrose typically follows first-order kinetics.[10][16] The
reaction rate constant follows the Arrhenius equation, with a reported activation energy of 109.2
kJ/mol.[16][17][18]

Experimental Protocols

The following section outlines the general methodologies employed in the cited literature for
determining the solubility and stability of sucrose.

Solubility Determination

A common experimental workflow for determining sucrose solubility involves equilibrating an
excess of the solid in the solvent of interest under controlled temperature and agitation,
followed by quantification of the dissolved solute.
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Sample Preparation

Add excess SS1020 to solvent

Seal container

Equilibration

Agitate at constant temperature
(e.g., shaker bath)

Allow equilibrium to be reached
(e.g., 24 hours)

Anaysis

Filter to remove undissolved solid

l

Quantify sucrose in the supernatant
(e.g., HPLC, enzymatic assay)

Click to download full resolution via product page
Caption: General workflow for experimental solubility determination.

For multicomponent systems, analytical techniques such as High-Performance Liquid
Chromatography (HPLC) or enzymatic methods are often employed to specifically quantify
sucrose in the presence of other components.[9]

Stability and Degradation Analysis
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The study of sucrose hydrolysis kinetics often involves monitoring the change in concentration
of sucrose or its degradation products over time under specific conditions (e.g., constant pH
and temperature).

» Methodology: A solution of SS1020 is prepared and maintained at a specific temperature and
pH. Aliquots are withdrawn at various time points.

o Analytical Techniques:

o Polarimetry: This classical method tracks the reaction progress by measuring the change
in the angle of optical rotation of plane-polarized light. Sucrose is dextrorotatory, while the
resulting mixture of glucose and fructose (invert sugar) is levorotatory.[10]

o Chromatography: Techniques like lon Chromatography with Integrated Pulsed
Amperometric Detection (IC-IPAD) are used to separate and quantify sucrose, glucose,
and fructose, providing a direct measure of degradation.[19]

o Calorimetry: Real-time studies of the enthalpy release and heat capacity changes during
hydrolysis can provide thermodynamic and kinetic data.[16][17]

Storage and Handling

For optimal stability, $S1020 should be stored in a cool, dry place.[2] It is chemically stable and
has an indefinite shelf life if stored properly.[2] Contact with strong oxidizers should be avoided.
[2] As a non-hazardous solid, standard laboratory handling practices are sufficient.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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